Cas no 2171993-86-3 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}oxolane-3-carboxylic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}oxolane-3-carboxylic acid
• CAS No: 2171993-86-3
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6046118
• PubChem ID: 165809109
• Update Time: 2025-10-23

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}oxolane-3-carboxylic acid
• 3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentaneamido}oxolane-3-carboxylic acid
• 2171993-86-3
• EN300-1485079

• Inchi： 1S/C27H30N2O6/c30-23(29-27(24(31)32)13-14-34-17-27)26(11-5-6-12-26)16-28-25(33)35-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22H,5-6,11-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZSGBHVIDADXLCO-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}oxolane-3-carboxylic acid

Introduction to 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}oxolane-3-carboxylic acid (CAS No. 2171993-86-3)

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}oxolane-3-carboxylic acid, identified by its CAS number 2171993-86-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentane ring, an oxolane moiety, and an amino acid derivative linked through a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The fluorenylmethoxycarbonyl (Fmoc) group is a critical feature of this compound, serving as a protective group for the amino function during synthetic processes. This protective strategy is widely employed in peptide synthesis to prevent unwanted side reactions and ensure the integrity of the peptide backbone. The cyclopentaneamido moiety introduces rigidity to the molecular structure, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the oxolane ring adds another layer of complexity, potentially influencing the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of such complex molecules more efficiently. The structure-activity relationship (SAR) studies conducted on derivatives of this compound have revealed promising results in several therapeutic areas. For instance, modifications to the fluorenylmethoxycarbonyl group have been investigated to enhance pharmacokinetic properties, while alterations to the cyclopentaneamido moiety have shown potential in modulating enzyme inhibition.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The unique structural features of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}oxolane-3-carboxylic acid make it an attractive candidate for further exploration. Researchers have been particularly interested in its potential as a precursor for designing small-molecule inhibitors targeting various biological pathways. The combination of a rigid cyclopentane core with a flexible oxolane ring provides a balance between stability and adaptability, allowing for fine-tuning of interactions with biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and automated peptide coupling methods, has streamlined the process significantly. These advancements have not only improved the efficiency of producing this compound but also enabled the synthesis of complex derivatives for more comprehensive biological evaluation.

One area where this compound has shown particular promise is in the development of targeted therapies for neurological disorders. The structural motif shared by this molecule with known bioactive agents suggests that it may exhibit similar or even enhanced pharmacological effects. Preclinical studies have begun to explore its potential as an antagonist or modulator of ion channels and receptors involved in neurodegenerative diseases. The rigid framework provided by the cyclopentaneamido group is particularly relevant here, as it can facilitate precise interactions with protein binding sites.

The role of computational modeling in predicting the biological behavior of such molecules cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can simulate how this compound interacts with biological targets at an atomic level. These simulations not only accelerate the discovery process but also provide insights into possible mechanisms of action. For example, molecular dynamics simulations have been used to study the conformational changes induced by this compound upon binding to its target proteins, offering valuable information for structure-based drug design.

Another exciting aspect of this compound is its potential application in polymer chemistry and material science. The presence of both hydrophilic and hydrophobic regions within its structure makes it a suitable candidate for designing functional materials with tailored properties. Researchers have explored its use as a monomer in polymerization reactions, leading to materials with enhanced biodegradability and biocompatibility. These applications highlight the versatility of this molecule beyond traditional pharmaceutical uses.

The growing interest in green chemistry has also influenced the synthesis strategies for compounds like this one. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Catalytic methods that employ recyclable catalysts or renewable solvents are being increasingly adopted. Such approaches not only align with global sustainability goals but also improve cost-effectiveness and scalability.

In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}oxolane-3-carboxylic acid (CAS No. 2171993-86-3) represents a fascinating example of how complex molecular architectures can lead to novel therapeutic opportunities. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a promising candidate for further research and development. As scientists continue to unravel its potential applications across multiple disciplines, this compound is poised to make significant contributions to science and medicine.